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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed methodology for processing echosounder data from
Satlink buoys using the Tun-Al machine learning pipeline. The protocols outlined below are
designed to facilitate the accurate estimation of tuna biomass, offering valuable insights for
sustainable fisheries management, marine biology research, and potentially novel applications
in marine-derived drug discovery by identifying areas of high biological activity.

Introduction to Satlink Buoys and the Tun-Al
Platform

Satlink buoys are advanced marine instruments equipped with GPS and SIMRAD
echosounders that transmit data via satellite.[1][2] These buoys, often attached to drifting Fish
Aggregating Devices (dFADSs), provide real-time information on the biomass present in the
water column beneath them to a depth of approximately 115 meters.[2][3]

Tun-Al is a sophisticated artificial intelligence tool developed by Satlink in partnership with
Komorebi Al.[4] It leverages machine learning models to process the raw echosounder data
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from these buoys, integrating it with oceanographic and fishery data to deliver high-accuracy
estimates of tuna biomass.[1][5] This technology is instrumental in enhancing our
understanding of tuna behavior, migratory patterns, and environmental preferences in a cost-
effective manner.[1]

Data Parameters and Specifications

The data collected by Satlink buoys forms the primary input for the Tun-Al pipeline. The key
parameters are summarized in the table below.
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Experimental Protocol: The Tun-Al Data Processing
Pipeline

The methodology for processing Satlink buoy data with Tun-Al involves a multi-stage pipeline,
from data acquisition to the final biomass estimation.

Stage 1: Data Acquisition and Merging

e Echosounder Data Collection: Raw acoustic backscatter and initial biomass estimates are
collected from active Satlink buoys.[7]

» Fishery Data Integration: FAD logbook data, containing information on buoy deployment and
fishing set events (with corresponding catch tonnage), are compiled.[8]
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Oceanographic Data Retrieval: Relevant oceanographic data for the time and location of
each buoy transmission is sourced from databases like CMEMS.[8]

Data Merging: The echosounder data, fishery data, and oceanographic data are merged into
a unified dataset, linking each buoy transmission with its corresponding environmental
context and any associated fishing events.[5]

Stage 2: Data Preprocessing and Feature Engineering

Temporal Windowing: To capture the daily spatio-temporal patterns of tuna schools, a 3-day
window of echosounder data is used for each prediction.[7][9]

Feature Creation: Position-derived features (e.g., buoy drift speed and direction) and time-
derived features (e.g., time of day) are engineered from the GPS and timestamp data.[9]

Data Labeling: For model training, the merged data is labeled. "Positive cases" are derived
from fishing sets where the catch data provides a ground-truthed biomass. "Negative cases"
are typically defined from the period immediately following a new buoy deployment, where it
is assumed no significant tuna aggregation has yet formed.[7]

Stage 3: Machine Learning Model Training and
Prediction

Model Selection: Various machine learning models are evaluated, with Gradient Boosting
models often demonstrating the best performance for biomass estimation.[9]

Model Training: The preprocessed and labeled dataset is used to train the machine learning
models. The models learn the complex relationships between the echosounder signals,
oceanographic conditions, and the actual presence and quantity of tuna.[5]

Biomass Prediction: Once trained, the Tun-Al pipeline can be used to predict tuna biomass
for new, unlabeled buoy data at various levels, including:

o Binary Classification: Presence or absence of tuna (e.g., above or below a 10-ton
threshold).[4]

o Regression: A direct estimation of the tuna biomass in metric tons.[9]
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Performance and Accuracy

The Tun-Al pipeline has been rigorously tested and validated against real-world catch data.
The performance metrics are summarized below.
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Visualized Workflows and Pathways
Tun-Al Data Processing Workflow
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Caption: The overall workflow for processing Satlink buoy data with Tun-Al.

Logical Relationship of Input Features for Tun-Al Model
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Caption: Key data categories influencing the Tun-Al biomass prediction model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Processing Satlink
Buoy Data with Tun-Al]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682044#methodology-for-processing-satlink-buoy-
data-with-tun-ai]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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